Cas no 79076-80-5 (Iprodione-desisopropyl)

• Product Name: Iprodione-desisopropyl
• CAS No: 79076-80-5
• MF: C₁₀H₇Cl₂N₃O₃
• MW: 288.086879968643
• CID: 564713
• PubChem ID: 149764
• Update Time: 2025-07-14

Iprodione-desisopropyl Chemical and Physical Properties

Names and Identifiers

• 1-Imidazolidinecarboxamide,3-(3,5-dichlorophenyl)-2,4-dioxo-
• 3-(3,5-dichlorophenyl)-2,4-dioxoimidazolidine-1-carboxamide
• Desisopropyliprodione
• UNII-R8FX78VX7P
• NS00123864
• Iprodione-desisopropyl
• 1-Imidazolidinecarboxamide, 3-(3,5-dichlorophenyl)-2,4-dioxo-; 3-(3,5-Dichlorophenyl)-2,4-dioxo-1-imidazolidinecarboxamide
• SCHEMBL9174745
• R8FX78VX7P
• 79076-80-5
• 1-Imidazolidinecarboxamide, 3-(3,5-dichlorophenyl)-2,4-dioxo-
• 3-(3,5-Dichlorophenyl)-2,4-dioxo-1-imidazolidinecarboxamide
• Q27287968
• DES-ISOPROPYL IPRODIONE
• DTXSID90229526
• DTXCID40152017

• Inchi： 1S/C10H7Cl2N3O3/c11-5-1-6(12)3-7(2-5)15-8(16)4-14(9(13)17)10(15)18/h1-3H,4H2,(H2,13,17)
• InChI Key： NSIPVRNFRCMFTE-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)N1C(N(C(N)=O)CC1=O)=O)Cl

Computed Properties

• Exact Mass: 286.98600
• Monoisotopic Mass: 286.986447
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 83.7

Experimental Properties

• Density: 1.691
• Boiling Point: 461.8°C at 760 mmHg
• Flash Point: 233.1°C
• Refractive Index: 1.669
• PSA: 83.71000
• LogP: 2.54390

Additional information on Iprodione-desisopropyl

Comprehensive Overview of Iprodione-Desisopropyl (CAS No. 79076-80-5)

Iprodione-Desisopropyl, a derivative of the well-known fungicide Iprodione (CAS No. 79076-80-5), represents a significant advancement in the field of agrochemicals and pharmaceutical applications. This compound has garnered considerable attention due to its unique chemical structure and multifaceted utility. The name Iprodione-Desisopropyl itself suggests a modification of the parent molecule, which has been extensively studied for its antifungal properties. This introduction aims to provide a detailed exploration of the compound's chemical properties, synthesis pathways, applications, and recent research findings.

The chemical structure of Iprodione-Desisopropyl involves the substitution of certain functional groups in the original Iprodione molecule with desisopropyl groups. This alteration not only influences its physical and chemical properties but also enhances its biological activity. Iprodione, originally synthesized in the 1960s, has been widely used as a fungicide to protect crops from various fungal infections. The introduction of desisopropyl groups into the molecule has led to the development of a new compound with improved efficacy and reduced environmental impact.

One of the most intriguing aspects of Iprodione-Desisopropyl is its mechanism of action. Unlike many traditional fungicides that target specific enzymes or metabolic pathways in fungi, this compound exhibits a broad-spectrum antifungal activity by disrupting multiple cellular processes. Recent studies have shown that Iprodione-Desisopropyl interferes with fungal cell membrane synthesis and energy production, leading to rapid inhibition of fungal growth. This multifaceted approach makes it highly effective against a wide range of fungal pathogens.

The synthesis of Iprodione-Desisopropyl involves a series of carefully controlled chemical reactions. The process typically begins with the reaction of Iprodione with desisopropylating agents under specific conditions. These conditions must be optimized to ensure high yield and purity of the final product. Advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry are employed to confirm the structural integrity of the synthesized compound. The purity and stability of Iprodione-Desisopropyl are crucial for its effective application in both agricultural and pharmaceutical settings.

In agricultural applications, Iprodione-Desisopropyl has shown remarkable potential as a fungicide. Its broad-spectrum activity makes it effective against a variety of fungal diseases that affect crops such as wheat, barley, and fruits. Field trials have demonstrated that this compound provides significant protection against fungal infections, thereby improving crop yield and quality. Additionally, its lower environmental persistence compared to traditional fungicides makes it an environmentally friendly option for sustainable agriculture.

Beyond its use in agriculture, Iprodione-Desisopropyl has also been explored for its potential in pharmaceutical applications. Preliminary research indicates that this compound may have antifungal properties that could be beneficial in treating fungal infections in humans. Its ability to disrupt fungal cell membranes suggests that it could be developed into novel antifungal drugs with enhanced efficacy and reduced side effects compared to existing medications.

Recent advancements in biotechnology have further expanded the applications of Iprodione-Desisopropyl. Researchers are investigating its use as an intermediate in the synthesis of more complex organic compounds. The unique chemical properties of this compound make it valuable for developing new agrochemicals and pharmaceuticals with improved characteristics such as higher potency and better bioavailability.

The environmental impact of using Iprodione-Desisopropyl is another critical aspect that has been thoroughly evaluated. Studies have shown that this compound degrades rapidly in soil and water, minimizing potential long-term environmental risks. Its low bioaccumulation potential further supports its suitability for widespread use in agricultural practices without causing significant ecological harm.

Regulatory considerations play a vital role in the commercialization and application of Iprodione-Desisopropyl. Regulatory agencies require extensive testing to ensure that this compound is safe for use on crops and does not pose any health risks to consumers or farmers. Compliance with these regulations is essential for gaining approval to use Iprodione-Desisopropyl in various regions around the world.

The future prospects for Iprodione-Desisopropyl are promising, with ongoing research aimed at further optimizing its properties and expanding its applications. Innovations in synthetic chemistry and biotechnology are expected to lead to new derivatives with even greater efficacy and fewer environmental impacts. As our understanding of fungal biology continues to evolve, so too will our ability to develop effective treatments using compounds like Iprodione-Desisopropyl.